Cas no 27241-31-2 (5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one)

5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one is a heterocyclic compound featuring a pyrazolone core substituted with an amino group and a 2,4,6-trichlorophenyl moiety. This structure imparts unique chemical properties, making it valuable in synthetic organic chemistry and pharmaceutical research. The trichlorophenyl group enhances stability and influences reactivity, while the amino functionality offers potential for further derivatization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly as a precursor for biologically active compounds. The compound's purity and consistent performance are critical for reproducible results in research and industrial settings. Proper handling and storage are recommended to maintain its integrity.
5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one structure
27241-31-2 structure
Product Name:5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one
CAS No:27241-31-2
MF:C9H6Cl3N3O
MW:278.522438526154
MDL:MFCD00020743
CID:53106
PubChem ID:270746
Update Time:2025-10-19

5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one
    • 3-Amino-1-(2,4,6-trichlorophenyl)-2-pyrazolin-5-one
    • 3-Amino-1-(2,4,6-trichlorophenyl)-5-pyrazolone
    • 5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one
    • 1-(2,4,6-Trichlorophenyl)-3-amino-pyrazolin-5-one
    • 5-Amino-2-(2,4,6-trichloro-phenyl)-1,2-dihydro-pyrazol-3-one
    • 1-(2,4,6-Trichlorophenyl)-3-amino-2-pyrazoline-5-one
    • 1-(2,4,6-Trichlorophenyl)-3-amino-5-pyrazolone
    • 1-(2,4,6-Trichlorophenyl)-3-anilinopyrazolone
    • NSC 113482
    • 2-Pyrazolin-5-one,3-amino-1-(2,4,6-trichlorophenyl)- (6CI,8CI)
    • 1-(2,4,6-TRICHLOROPHENYL)3-AMINO-5-PYRAZOLONE
    • NSC-113482
    • 5-azanyl-2-[2,4,6-tris(chloranyl)phenyl]-4H-pyrazol-3-one
    • AS-30159
    • A818971
    • HMS1578A18
    • 5-amino-2-(2, 4, 6-trichlorophenyl)-4H-pyrazol-3-one
    • Pm 1373
    • SMR001573931
    • SCHEMBL4013719
    • 5-amino-2-(2,4,6-trichlorophenyl)-4H-pyrazol-3-one
    • MFCD11053342
    • 3H-Pyrazol-3-one,4-dihydro-2-(2,4,6-trichlorophenyl)-
    • CS-0170899
    • 3-Amino-1-(2,6-trichlorophenyl)-2-pyrazolin-5-one
    • 1-(2,6-Trichlorophenyl)-3-anilinopyrazolone
    • 5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one #
    • A819053
    • SR-01000393949-1
    • 3H-Pyrazol-3-one, 5-imino-2,4-dihydro-2-(2,4,6-trichlorophenyl)-
    • 3-Amino-1-(2,6-trichlorophenyl)-5-pyrazolone
    • DTXSID10885385
    • Z104479410
    • NSC113482
    • MLS002706527
    • 3-Amino-1-(2,4,6-Trichlorophenyl)-4,5-Dihydro-1H-Pyrazol-5-One
    • FT-0638684
    • 27241-31-2
    • C9H6Cl3N3O
    • AKOS000120150
    • 3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-(2,4,6-trichlorophenyl)-
    • CHEMBL2137764
    • SR-01000393949
    • EN300-20641
    • 5-Amino-2-(2,4,6-trichlorophenyl)-1H-pyrazol-3(2H)-one
    • ALBB-014147
    • DB-047190
    • MDL： MFCD00020743
    • Inchi： 1S/C9H6Cl3N3O/c10-4-1-5(11)9(6(12)2-4)15-8(16)3-7(13)14-15/h1-2H,3H2,(H2,13,14)
    • InChI Key： FOGGKKWSFIESMZ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(C=1N1C(CC(N)=N1)=O)Cl)Cl

Computed Properties

  • Exact Mass: 276.95800
  • Monoisotopic Mass: 276.957645
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.626
  • Melting Point: 218 ºC (dec.)
  • Boiling Point: 397.9°Cat760mmHg
  • Flash Point: 194.5°C
  • Refractive Index: 1.721
  • PSA: 58.69000
  • LogP: 2.85660
  • Solubility: Not determined

5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one Security Information

5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one Pricemore >>

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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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